Cas no 1384067-22-4 (2(3H)-Oxazolone, 4-(3-methylphenyl)-)

2(3H)-Oxazolone, 4-(3-methylphenyl)- structure
1384067-22-4 structure
Product Name:2(3H)-Oxazolone, 4-(3-methylphenyl)-
CAS No:1384067-22-4
MF:C10H9NO2
MW:175.183962583542
CID:2152621
Update Time:2023-08-05

2(3H)-Oxazolone, 4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-(m-tolyl)oxazol-2(3H)-one
    • 2(3H)-Oxazolone, 4-(3-methylphenyl)-
    • Inchi: 1S/C10H9NO2/c1-7-3-2-4-8(5-7)9-6-13-10(12)11-9/h2-6H,1H3,(H,11,12)
    • InChI Key: ZEAGUIQCDKPWSX-UHFFFAOYSA-N
    • SMILES: O1C(NC(=C1)C1C=CC=C(C)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Topological Polar Surface Area: 38.3
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